Cas no 223127-53-5 (Benzoic acid,4-(5-methoxy-2-pyridinyl)-)

• Product name: Benzoic acid,4-(5-methoxy-2-pyridinyl)-
• CAS No: 223127-53-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 244485
• PubChem ID: 23120559

Benzoic acid,4-(5-methoxy-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(5-methoxy-2-pyridinyl)-
• 4-(5-METHOXYPYRIDIN-2-YL)BENZOIC ACID
• 4-(3-Methoxypyridin-6-yl)benzoicacid
• 4-(5-METHOXY(PYRIDIN-2-YL))BENZOIC ACID
• 4-(5-methoxy-pyridin-2-yl)benzenecarboxylic acid
• Benzoic acid,4-(5-methoxy-2-pyridinyl)
• KILMOXJWGXXTQC-UHFFFAOYSA-N
• SCHEMBL4462126
• 4-(5-methoxy-2-pyridyl)benzenecarboxylic acid
• DTXSID80630809
• 223127-53-5

• Inchi： InChI=1S/C13H11NO3/c1-17-11-6-7-12(14-8-11)9-2-4-10(5-3-9)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： KILMOXJWGXXTQC-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C2=CC=C(C(=O)O)C=C2)N=C1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540